Cas no 339021-23-7 (5-[4-(2,6-dimethylphenyl)piperazin-1-yl]-1H-1,2,4-triazol-3-amine)

• Product Name: 5-[4-(2,6-dimethylphenyl)piperazin-1-yl]-1H-1,2,4-triazol-3-amine
• CAS No: 339021-23-7
• MDL: MFCD00139034
• CID: 4648598
• Update Time: 2025-08-05

5-[4-(2,6-dimethylphenyl)piperazin-1-yl]-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-[4-(2,6-dimethylphenyl)piperazin-1-yl]-1H-1,2,4-triazol-3-amine

• MDL： MFCD00139034

Additional information on 5-[4-(2,6-dimethylphenyl)piperazin-1-yl]-1H-1,2,4-triazol-3-amine

5-[4-(2,6-Dimethylphenyl)piperazin-1-yl]-1H-1,2,4-triazol-3-amine: A Comprehensive Overview

The compound 5-[4-(2,6-dimethylphenyl)piperazin-1-yl]-1H-1,2,4-triazol-3-amine, identified by the CAS registry number 339021-23-7, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique combination of a piperazine ring and a 1,2,4-triazole moiety, which contributes to its versatile reactivity and functional properties.

Recent studies have highlighted the importance of piperazine derivatives in drug discovery and development. Piperazine is a six-membered ring containing two nitrogen atoms at positions 1 and 4. In this compound, the piperazine ring is substituted with a 2,6-dimethylphenyl group at position 4, which introduces steric bulk and electronic effects that can influence the compound's interactions with biological targets. The presence of the 1H-1,2,4-triazole group at position 5 further enhances the molecule's ability to engage in hydrogen bonding and other non-covalent interactions.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. Researchers have optimized these steps to improve yield and purity, making the compound more accessible for large-scale production. The use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality.

In terms of applications, this compound has shown promise in several areas. In pharmaceutical chemistry, it has been investigated as a potential lead for anti-inflammatory agents due to its ability to inhibit specific enzymes involved in inflammatory pathways. Additionally, its triazole moiety makes it a candidate for click chemistry reactions, enabling the construction of larger molecular frameworks for drug delivery systems.

Recent advancements in computational chemistry have allowed for detailed modeling of this compound's interactions with biomolecules. Molecular docking studies have revealed that the piperazine ring plays a critical role in binding to protein targets by providing a rigid platform for interaction. Furthermore, the dimethylphenyl substituent contributes to hydrophobic interactions, which are essential for membrane permeability and bioavailability.

The structural versatility of this compound also extends to materials science applications. Its ability to form coordination complexes with metal ions has been explored for use in catalysis and sensor development. For instance, researchers have demonstrated that this compound can act as a ligand in copper complexes that exhibit high catalytic activity in oxidation reactions.

In conclusion, 5-[4-(2,6-dimethylphenyl)piperazin-1-yl]-1H-1,2,4-triazol-3-amine represents a valuable addition to the arsenal of compounds available for chemical research and development. Its unique structure and functional groups make it a versatile building block for various applications across multiple disciplines.